![molecular formula C15H15N3O4 B5492442 N-1,3-benzodioxol-5-yl-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide](/img/structure/B5492442.png)
N-1,3-benzodioxol-5-yl-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-benzodioxol-5-yl-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide, also known as BDP-9066, is a novel compound that has shown promising results in scientific research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-1,3-benzodioxol-5-yl-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide is not fully understood, but it is believed to act through several pathways, including the inhibition of protein kinases and the modulation of neurotransmitter systems. This compound has been shown to activate the phosphoinositide 3-kinase (PI3K)/Akt pathway, which plays a critical role in cell survival and growth. This compound has also been shown to modulate the activity of several neurotransmitter systems, including the dopamine and serotonin systems, which are involved in mood regulation and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of neurotransmitter systems. This compound has been shown to inhibit the growth of several cancer cell lines by inducing cell cycle arrest and apoptosis. This compound has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-1,3-benzodioxol-5-yl-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide is its broad spectrum of activity, which makes it a potential lead compound for the development of new drugs for various diseases. However, one of the limitations of this compound is its relatively low potency, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for the study of N-1,3-benzodioxol-5-yl-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide, including the development of more potent analogs, the investigation of its potential as a therapeutic agent for various diseases, and the elucidation of its mechanism of action. Additionally, the use of this compound in combination with other drugs or therapies may enhance its effectiveness and broaden its potential applications.
Synthesis Methods
N-1,3-benzodioxol-5-yl-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide can be synthesized using several methods, including the reaction of 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetic acid with 1,3-benzodioxole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting compound can be purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide has been studied extensively for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. In drug discovery, this compound has been identified as a potential lead compound for the development of new drugs.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-(3,4-dimethyl-6-oxopyridazin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O4/c1-9-5-15(20)18(17-10(9)2)7-14(19)16-11-3-4-12-13(6-11)22-8-21-12/h3-6H,7-8H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSSSLLRRKFDEKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(N=C1C)CC(=O)NC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.